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Compound of Interest

Compound Name: Zinc-ethylenebis(dithiocarbamate)

Cat. No.: B1684293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Zinc-ethylenebis(dithiocarbamate), commonly known as Zineb.

Adherence to these procedures is critical to ensure personal safety and minimize

environmental contamination.

Personal Protective Equipment (PPE)
When handling Zinc-ethylenebis(dithiocarbamate), a comprehensive PPE strategy is

mandatory to prevent exposure. This compound can cause skin, eye, and respiratory irritation,

and may have long-term health effects.[1][2] The following table summarizes the required PPE.
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Protection Type Specific Recommendations
Rationale & Key

Considerations

Respiratory Protection

NIOSH-approved negative

pressure, air-purifying,

particulate filter respirator (N,

R, or P series with 95% or

higher efficiency).[1] A half

mask with a particle filter FFP2

is also an option.[2][3]

Zineb is irritating to the

respiratory system.[2] Use

process enclosures and local

exhaust ventilation to minimize

airborne concentrations.[2]

Hand Protection

For prolonged or frequently

repeated exposure, use nitrile-

rubber gloves with a protection

class of 5 or higher

(breakthrough time > 240

minutes, thickness > 0.4 mm).

[2][3] For short-term exposure,

single-use vinyl gloves may be

used.[2][3] Neoprene gloves

are also a suitable option.[4]

Never use leather or cotton

gloves.[5]

Prevents skin contact, which

can cause irritation and allergic

reactions.[1][2]

Eye and Face Protection

Wear safety glasses with side-

shields.[2][6] If splashes are

likely, wear chemical safety

goggles or a full-face shield.[5]

[6]

Protects against eye irritation

from dust or splashes.[1]

Protective Clothing

Wear body-covering, chemical-

resistant protective clothing or

coveralls.[2][6]

Avoids skin contact with the

substance.[1]

Footwear
Use chemical-resistant boots

that cover the ankles.[5]

Protects feet from spills and

contamination. Pant legs

should be worn outside the

boots.[5]
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Health Hazard Summary
Exposure Route Acute (Short-Term) Effects Chronic (Long-Term) Effects

Inhalation

Irritation of the nose, throat,

and respiratory system,

causing coughing and

wheezing.[1][2]

Not specified in the provided

results.

Skin Contact

Can cause irritation and may

lead to an allergic skin reaction

or rash with prolonged

exposure.[1][2]

May cause sensitization by

skin contact.[2]

Eye Contact Can cause irritation.[1]
Not specified in the provided

results.

Ingestion

May cause headache,

dizziness, nausea, and

vomiting.[1]

Zineb is a suspected mutagen

and teratogen in animals.[1]

Repeated exposure may affect

the liver and red blood cells.[1]

Operational Plan for Safe Handling
A systematic approach to handling Zinc-ethylenebis(dithiocarbamate) is crucial for laboratory

safety. The following workflow outlines the key steps from receiving the chemical to its final

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
http://www.canalchem.com/Storage/ItemMedias/A05002102500/Zineb%20WP_MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
http://www.canalchem.com/Storage/ItemMedias/A05002102500/Zineb%20WP_MSDS.pdf
http://www.canalchem.com/Storage/ItemMedias/A05002102500/Zineb%20WP_MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
https://www.benchchem.com/product/b1684293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Storage

Handling and Use

Post-Handling

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Dark, Well-Ventilated Area

Separate from Incompatible Materials (Strong Bases, Acids, Oxidizers)

Don Appropriate PPE

Weigh in a Ventilated Enclosure

Handle in a Well-Ventilated Area

Avoid Dust Formation

Decontaminate Work Surfaces

Wash Hands and Exposed Skin

Remove and Dispose of Contaminated PPE

Collect Waste in Labeled, Sealed Containers

Dispose of as Hazardous Waste via Approved Channels

Click to download full resolution via product page

Safe Handling Workflow for Zineb.
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that an emergency eye wash station and safety shower

are readily accessible.[4]

Personal Protective Equipment: Always wear the appropriate PPE as detailed in the table

above before entering an area where Zineb is handled.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood or using local exhaust ventilation to minimize dust and aerosol formation.[2][7]

Handling: Avoid actions that generate dust.[7] Use non-sparking tools.[7]

Hygiene: After handling, wash hands and any exposed skin thoroughly with soap and water

before eating, drinking, smoking, or using the restroom.[1]

Storage: Store Zineb in a cool, dry, dark, and well-ventilated place, separated from food and

feedstuffs, strong bases, acids, and strong oxidizers.[7] Keep containers tightly closed.[7]

Disposal Plan
Proper disposal of Zinc-ethylenebis(dithiocarbamate) and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all Zineb waste, including contaminated PPE and cleaning materials, in designated,

labeled, and sealed containers.[7]

Do not dispose of Zineb or contaminated materials into sewage systems or water bodies.[2]

Disposal Method:

Dispose of the waste through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Spill Response
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In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel.

Cleanup Method

Spill Occurs

Evacuate and Secure the Area

Don Full PPE (including respiratory protection)

Contain the Spill

Clean Up Spill

Decontaminate the AreaMoisten with water to prevent dusting

Dispose of WasteSweep spilled substance into covered, labeled containers

Alternatively, use a vacuum with HEPA filter

Click to download full resolution via product page

Emergency Spill Response Workflow.

Spill Cleanup Protocol:
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Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Before re-entering the area, don the full PPE specified for handling

Zineb.

Containment: Prevent the spill from spreading.

Cleanup: For solid spills, gently sweep the material into a labeled container for disposal.[7] It

may be appropriate to first moisten the material to prevent dusting.[7] Do not dry sweep.[1]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Collect all contaminated materials in a sealed, labeled container for disposal as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. canalchem.com [canalchem.com]

3. agria-zenithcropsciences.com [agria-zenithcropsciences.com]

4. gelest.com [gelest.com]

5. Welcome to PSEP! [core.psep.cce.cornell.edu]

6. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

7. echemi.com [echemi.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Zinc-
Ethylenebis(dithiocarbamate) (Zineb)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684293#personal-protective-equipment-for-
handling-zinc-ethylenebis-dithiocarbamate]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.echemi.com/sds/zineb-temppid160705007056.html
https://www.echemi.com/sds/zineb-temppid160705007056.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
https://www.benchchem.com/product/b1684293?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2045.pdf
http://www.canalchem.com/Storage/ItemMedias/A05002102500/Zineb%20WP_MSDS.pdf
https://agria-zenithcropsciences.com/wp-content/uploads/2020/02/TDS_Z-10-430-OD.pdf
https://www.gelest.com/wp-content/uploads/product_msds/AKZ932.8-msds.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Phoenix_WingMan_4L_MSDS1.pdf
https://www.echemi.com/sds/zineb-temppid160705007056.html
https://www.benchchem.com/product/b1684293#personal-protective-equipment-for-handling-zinc-ethylenebis-dithiocarbamate
https://www.benchchem.com/product/b1684293#personal-protective-equipment-for-handling-zinc-ethylenebis-dithiocarbamate
https://www.benchchem.com/product/b1684293#personal-protective-equipment-for-handling-zinc-ethylenebis-dithiocarbamate
https://www.benchchem.com/product/b1684293#personal-protective-equipment-for-handling-zinc-ethylenebis-dithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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